Cas no 1261946-43-3 (2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid)

• Product Name: 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid
• CAS No: 1261946-43-3
• MF: C₁₃H₈Cl₂O₃
• MW: 283.106822013855
• MDL: MFCD18320978
• CID: 2765247
• PubChem ID: 53226869
• Update Time: 2025-10-20

2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261946-43-3
• 2',4-Dichloro-5'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 2-CHLORO-5-(2-CHLORO-5-HYDROXYPHENYL)BENZOIC ACID
• 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid, 95%
• MFCD18320978
• DTXSID20690487
• 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid

• MDL： MFCD18320978
• Inchi： 1S/C13H8Cl2O3/c14-11-4-2-8(16)6-9(11)7-1-3-12(15)10(5-7)13(17)18/h1-6,16H,(H,17,18)
• InChI Key： NDQIRLBQVBHWDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C(=O)O)C=1)Cl)O

Computed Properties

• Exact Mass: 281.9850495Da
• Monoisotopic Mass: 281.9850495Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid

Comprehensive Overview of 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid (CAS No. 1261946-43-3)

2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid, identified by the unique chemical identifier CAS No. 1261946-43-3, is a halogenated aromatic compound with a complex polychlorinated structure. This molecule belongs to the class of substituted benzoic acids, where the core benzene ring is functionalized with multiple chlorine atoms and hydroxyl groups, creating a unique scaffold for potential pharmacological and chemical applications. The dual substitution pattern on both the phenolic and carboxylic acid moieties positions this compound as a promising candidate for advanced synthetic chemistry and drug discovery research.

The structural characteristics of 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid include two chlorine atoms in meta positions on the phenolic ring (positions 2 and 5) and a hydroxyl group at position 5, coupled with a carboxylic acid functional group on the adjacent benzene ring. This configuration imparts distinct electronic and steric properties, which may influence its reactivity in various chemical transformations. Recent studies in organometallic chemistry have highlighted the utility of such polychlorinated structures in catalytic processes, particularly in C–H activation and cross-coupling reactions under mild conditions.

In the context of pharmaceutical research, compounds with similar structural motifs have demonstrated potential as modulators of nuclear receptors such as PPARγ (peroxisome proliferator-activated receptor gamma). The presence of multiple electron-withdrawing chlorine atoms in CAS No. 1261946-43-3 could enhance lipophilicity while maintaining hydrogen-bonding capabilities through the hydroxyl group, potentially improving cellular permeability without compromising target specificity. Computational modeling studies published in recent organic chemistry journals suggest that such substituents may also influence molecular docking affinities for G-protein coupled receptors.

Synthetic methodologies for preparing 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid typically involve multi-step aromatic electrophilic substitution reactions followed by controlled oxidation processes. Modern approaches leverage transition-metal-catalyzed chlorination techniques to achieve high regioselectivity, particularly when dealing with electron-rich arenes. The integration of green chemistry principles has led to the development of solvent-free protocols using solid-supported reagents, which aligns with current industry trends toward sustainable chemical synthesis.

The compound's physicochemical properties have been characterized using advanced analytical techniques including NMR spectroscopy (¹H, ¹³C), mass spectrometry (HRMS), and X-ray crystallography. These studies reveal a highly conjugated system with distinct aromatic proton signals in NMR spectra and characteristic molecular ion peaks in mass spectrometry analyses. Thermal stability assessments indicate that CAS No. 1261946-43-3 maintains structural integrity up to moderate temperatures (~180°C), making it suitable for use as an intermediate in high-yield synthetic pathways.

In materials science applications, derivatives of this compound have shown promise as components in organic photovoltaics due to their extended π-conjugation systems. The strategic placement of chlorine atoms can tune electronic band gaps while maintaining charge transport properties essential for optoelectronic devices. Recent publications from polymer chemistry groups highlight similar structures being incorporated into small-molecule semiconductors for flexible electronics applications.

The environmental impact profile of 2-Chloro-5-(2-chloro-5-hydroxyphenyl)benzoic acid is currently under investigation through life cycle assessment frameworks commonly used in green chemistry evaluations. Preliminary data suggests that its synthetic route has a lower ecological footprint compared to traditional chlorinated aromatic production methods when optimized reaction conditions are employed throughout the manufacturing process.

In academic research settings, this compound serves as an important building block for constructing more complex heterocyclic systems through Pd-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its dual functionality allows for selective derivatization at either the phenolic or carboxylic acid moieties without requiring harsh deprotection steps, streamlining synthetic pathways toward target molecules.

The application landscape for compounds like CAS No. 1261946-43-3 continues to expand across multiple disciplines including medicinal chemistry, materials engineering, and industrial catalysis. Ongoing research efforts focus on optimizing its solubility characteristics through molecular modifications while maintaining its core structural advantages that make it particularly valuable as both a synthetic intermediate and potential bioactive molecule.